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Compound of Interest

Compound Name: N(alpha)-Dimethylcoprogen

Cat. No.: B049162

For Researchers, Scientists, and Drug Development Professionals

Introduction

N(alpha)-Dimethylcoprogen is a trihydroxamate siderophore produced by various fungi,
including pathogenic species like Alternaria longipes and Fusarium dimerum.[1] Siderophores
are high-affinity iron chelators that play a crucial role in microbial iron acquisition and are
implicated in virulence. The structural elucidation and quantification of these molecules are
therefore of significant interest in microbiology, pathology, and for the development of novel
therapeutic agents that could target microbial iron uptake. This application note provides a
detailed protocol for the analysis of N(alpha)-Dimethylcoprogen using Liquid
Chromatography-Mass Spectrometry (LC-MS/MS) and outlines its characteristic fragmentation
patterns.

Chemical Structure and Properties

N(alpha)-Dimethylcoprogen is a derivative of coprogen, featuring a dimethylated alpha-amino
group in the ornithine residue. Its structure is characterized by a central diketopiperazine ring
and three hydroxamate groups that coordinate ferric iron.
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Property Value

Molecular Formula C35H55FeN6012
Molecular Weight 807.7 g/mol

CAS Number 117892-97-4

Experimental Protocols

This section details the methodology for the extraction, separation, and mass spectrometric
analysis of N(alpha)-Dimethylcoprogen.

Sample Preparation: Extraction of Siderophores from
Fungal Culture

o Culture Conditions: Cultivate the fungal strain of interest in an iron-deficient liquid medium to
induce siderophore production.

e Harvesting: After a suitable incubation period (e.g., 7-14 days), separate the fungal mycelium
from the culture broth by filtration or centrifugation.

o Extraction:

o For the analysis of the iron-complexed form (ferric N(alpha)-Dimethylcoprogen), the cell-

free supernatant can be directly analyzed after filtration.

o For the analysis of the desferri-form (iron-free), the supernatant can be treated with a
chelating agent like 8-hydroxyquinoline to remove iron, followed by extraction.

o Solid Phase Extraction (SPE) is recommended for sample clean-up and concentration. A

C18 cartridge can be used for this purpose.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Analysis

Instrumentation:
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e High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid
Chromatography (UHPLC) system.

» Mass spectrometer equipped with an electrospray ionization (ESI) source and tandem mass
spectrometry (MS/MS) capabilities (e.g., Quadrupole Time-of-Flight (Q-TOF) or Orbitrap).

LC Parameters:

e Column: Areversed-phase C18 column (e.g., 100 x 2.1 mm, 2.7 um patrticle size).

o Mobile Phase A: Water with 0.1% formic acid.

o Mobile Phase B: Acetonitrile with 0.1% formic acid.

e Gradient: A linear gradient from 5% to 95% B over a suitable time, e.g., 20 minutes.

¢ Flow Rate: 0.3 mL/min.

e Injection Volume: 5 pL.

MS Parameters:

lonization Mode: Positive Electrospray lonization (ESI+).

o Capillary Voltage: 3.5 - 4.5 kV.

e Source Temperature: 120 - 150 °C.

o Desolvation Temperature: 350 - 450 °C.

e Scan Range: m/z 100 - 1000.

« MS/MS: Data-dependent acquisition (DDA) or targeted MS/MS of the precursor ion.

o Collision Energy: Ramped collision energy (e.g., 15-40 eV) to obtain a rich fragmentation
spectrum.

Data Presentation: Quantitative Analysis
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The following table summarizes the expected m/z values for the precursor ion and major

fragments of both the ferric and desferri-forms of N(alpha)-Dimethylcoprogen. The

fragmentation of the desferri-form is inferred from the known fragmentation of the closely

related 2-N-methylcoprogen.[2]

Precursor lon Major Fragment Putative Fragment
Compound Form
[M+H]+ (m/z) lons (m/z) Structure/Loss
Loss of a
Ferric N(alpha)- dimethylornithine-
. 808.33 666.23 .
Dimethylcoprogen hydroxamate side
chain fragment
Further fragmentation
524.13
of the 666.23 ion
Loss of two side chain
382.03
fragments
Loss of the
Desferri-N(alpha)- dimethylornithine-
755.42 613.32

Dimethylcoprogen

hydroxamate side

chain

Further fragmentation

471.22
of the 613.32 ion
Central
329.12 diketopiperazine core
with one side chain
Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the mass spectrometry analysis of

N(alpha)-Dimethylcoprogen.

Experimental workflow for N(alpha)-Dimethylcoprogen analysis.
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Proposed Fragmentation Pathway of Desferri-N(alpha)-
Dimethylcoprogen

The fragmentation of desferri-N(alpha)-Dimethylcoprogen is expected to proceed through the
cleavage of the amide and ester bonds of the side chains attached to the central
diketopiperazine core. The presence of the N,N-dimethylated ornithine residue will influence
the mass of one of the primary fragments.

Proposed fragmentation of desferri-N(alpha)-Dimethylcoprogen.

Conclusion

The detailed protocols and fragmentation data provided in this application note serve as a
comprehensive guide for the mass spectrometry-based analysis of N(alpha)-
Dimethylcoprogen. This methodology is crucial for the identification and quantification of this
siderophore in various biological matrices, aiding in research areas from microbial
pathogenesis to the development of novel anti-infective strategies. The provided workflows and
expected fragmentation patterns will facilitate the efficient and accurate characterization of this
important fungal metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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